Cas no 896302-77-5 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 896302-77-5
• MF: C₁₆H₁₁N₃O₃S₂
• MW: 357.40684056282
• CID: 5478838
• Update Time: 2025-06-15

N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-5-nitro-
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide

• Inchi： 1S/C16H11N3O3S2/c1-8-9(2)23-16(12(8)7-17)18-15(20)14-6-10-5-11(19(21)22)3-4-13(10)24-14/h3-6H,1-2H3,(H,18,20)
• InChI Key： QBUMIDWZIWHQMH-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1SC(C)=C(C)C=1C#N)=O)S2

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide

Research Brief on N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS: 896302-77-5)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS: 896302-77-5) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiophene and thiophene scaffolds, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

The structural features of this compound, including the nitro and cyano functional groups, contribute to its ability to interact with specific biological targets. Computational docking studies and in vitro assays have demonstrated its high affinity for certain kinases, which are implicated in various cancer signaling pathways. These findings suggest that N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide could serve as a lead compound for the design of next-generation kinase inhibitors with improved selectivity and potency.

Recent research has also focused on the synthesis and optimization of this compound to enhance its drug-like properties. Modifications to the core structure have been explored to improve solubility, metabolic stability, and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of analogs with reduced cytotoxicity and enhanced target engagement, highlighting the compound's potential for translational applications. These advancements underscore the importance of continued research into this chemical entity.

In addition to its kinase inhibitory activity, preliminary studies have investigated the compound's effects on other biological pathways. For example, a 2022 paper in Bioorganic & Medicinal Chemistry Letters described its role in modulating oxidative stress responses in cancer cells, suggesting a multifaceted mechanism of action. Such findings expand the therapeutic potential of N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide beyond kinase inhibition, warranting further exploration in diverse disease models.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as off-target effects, formulation stability, and scalability of synthesis need to be addressed. Ongoing research efforts are aimed at overcoming these hurdles through structural optimization and advanced delivery systems. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS: 896302-77-5) represents a compelling area of study in chemical biology and drug discovery. Its unique structural attributes and biological activities make it a valuable tool for understanding kinase-related pathologies and developing targeted therapies. Future research should focus on elucidating its full therapeutic potential and addressing the practical challenges associated with its development. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments in the biomedical sciences.